Cas no 22623-50-3 (Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI))

• Product Name: Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI)
• CAS No: 22623-50-3
• MF: C₁₂H₁₅NS₂
• MW: 237.384200334549
• CID: 274095
• PubChem ID: 3032780
• Update Time: 2025-04-19

Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,(1-phenylethyl)-, 2-propenyl ester (9CI)
• prop-2-enyl N-(1-phenylethyl)carbamodithioate
• Prop-2-en-1-yl hydrogen (1-phenylethyl)carbonodithioimidate
• CARBAMIC ACID, (alpha-METHYLBENZYL)DITHIO-, ALLYL ESTER
• 22623-50-3
• DTXSID20945282
• (alpha-Methylbenzyl)dithiocarbamic acid allyl ester

• Inchi： 1S/C12H15NS2/c1-3-9-15-12(14)13-10(2)11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3,(H,13,14)
• InChI Key： KQYRTTOYEHEKCD-UHFFFAOYSA-N
• SMILES： S(CC=C)C(NC(C)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 237.06475
• Monoisotopic Mass: 237.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 331.2°Cat760mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.604
• PSA: 12.03